Cas no 1629892-68-7 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid)

2-(3-Bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid is a brominated pyrazole derivative with a carboxylic acid functional group, offering versatility as an intermediate in organic synthesis. Its structure features a sterically hindered α-carbon adjacent to the carboxylic acid, which can influence reactivity in coupling or substitution reactions. The bromine substituent at the 3-position enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig transformations, enabling further functionalization. The methyl group on the pyrazole nitrogen improves stability while maintaining reactivity. This compound is particularly valuable in pharmaceutical and agrochemical research, where its scaffold can serve as a building block for biologically active molecules. Its well-defined reactivity profile makes it a reliable choice for synthetic applications.
2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid structure
1629892-68-7 structure
Product Name:2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid
CAS No:1629892-68-7
MF:C8H11BrN2O2
MW:247.089141130447
CID:6101666
PubChem ID:118690686
Update Time:2025-11-07

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid
    • SCHEMBL17473551
    • EN300-1139196
    • 1629892-68-7
    • Inchi: 1S/C8H11BrN2O2/c1-8(2,7(12)13)5-4-6(9)10-11(5)3/h4H,1-3H3,(H,12,13)
    • InChI Key: AQMDRAGRPCLOHP-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C(=O)O)(C)C)N(C)N=1

Computed Properties

  • Exact Mass: 246.00039g/mol
  • Monoisotopic Mass: 246.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.1Ų

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid Pricemore >>

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Additional information on 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid (CAS No. 1629892-68-7)

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid (CAS No. 1629892-68-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative is characterized by its unique molecular structure, which combines a 1-methyl-1H-pyrazole core with a 2-methylpropanoic acid moiety. The presence of the bromo substituent at the 3-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for bioactive molecules targeting inflammation and metabolic disorders.

The compound's CAS No. 1629892-68-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Recent trends indicate heightened interest in pyrazole-based compounds due to their versatility in medicinal chemistry. For instance, the 1-methyl-1H-pyrazole scaffold is a common motif in kinase inhibitors, a class of therapeutics dominating oncology research. Additionally, the 2-methylpropanoic acid group contributes to the compound's solubility and bioavailability, critical factors in formulation development. These attributes align with current industry demands for highly functionalized intermediates that streamline drug design workflows.

From a synthetic perspective, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid exemplifies modern heterocyclic chemistry innovations. Its synthesis typically involves palladium-catalyzed cross-coupling reactions, a hotspot in green chemistry discussions. Environmental concerns have driven searches for sustainable bromination methods, placing this compound at the intersection of efficiency and eco-friendliness. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a topic frequently queried by quality control specialists.

Beyond pharmaceuticals, this compound's agrochemical potential is being explored. The 3-bromo-1-methyl-1H-pyrazole unit shares structural similarities with fungicide precursors, sparking investigations into crop protection agents. With global food security debates intensifying, such applications resonate with agricultural researchers seeking next-generation pest control solutions. Patent analyses reveal incremental innovations around CAS 1629892-68-7, suggesting untapped commercial opportunities.

Regulatory compliance remains a key consideration for users of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid. While not classified as hazardous under major chemical inventories, proper handling protocols for brominated compounds are widely discussed in safety forums. The compound's stability under various pH conditions is another trending query, particularly for process chemists optimizing reaction conditions. Storage recommendations often emphasize protection from light due to the photosensitive nature of its bromo substituent.

In computational chemistry, molecular docking studies involving 1629892-68-7 have gained traction. The compound's hydrogen-bonding capacity and steric profile make it a candidate for virtual screening libraries. Such applications align with the pharmaceutical industry's shift toward AI-driven drug discovery, a dominant theme in recent scientific literature. Researchers frequently compare its properties with analogous 5-arylpyrazole derivatives to establish structure-activity relationships.

The market for 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid reflects broader trends in fine chemical supply chains. Sourcing inquiries often focus on scale-up feasibility and cost-effective synthesis routes, indicating its transition from laboratory-scale to potential industrial production. Analytical certificates emphasizing ≥95% purity are commonly requested, underscoring quality expectations in end-use applications.

Emerging research explores the compound's utility in material science, particularly as a ligand for metal-organic frameworks (MOFs). This interdisciplinary angle addresses sustainability goals by developing functionalized porous materials for gas storage—a subject trending in energy-related publications. Such diverse applications reinforce the importance of CAS 1629892-68-7 across scientific domains.

In conclusion, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)-2-methylpropanoic acid represents a multifaceted chemical entity with expanding horizons. Its structural uniqueness and reactivity continue to inspire innovations aligned with contemporary scientific priorities, from precision medicine to green chemistry. As investigation into pyrazole chemistry advances, this compound's role as a research enabler appears poised for further growth.

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